Cas no 2034622-07-4 (1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide)

• Product Name: 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide
• CAS No: 2034622-07-4
• MF: C₁₁H₁₂N₆O₂S
• MW: 292.316979408264
• CID: 5360185
• Update Time: 2025-05-20

1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-N-pyrazolo[1,5-a]pyrimidin-6-ylimidazole-4-sulfonamide
• 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide

• Inchi： 1S/C11H12N6O2S/c1-8-14-11(7-16(8)2)20(18,19)15-9-5-12-10-3-4-13-17(10)6-9/h3-7,15H,1-2H3
• InChI Key： XVUHYTVIOYZABW-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C=C(S(NC2=CN3N=CC=C3N=C2)(=O)=O)N=1

Additional information on 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide

Research Brief on 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide (CAS: 2034622-07-4)

Recent studies on 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide (CAS: 2034622-07-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine and imidazole sulfonamide scaffold, has garnered attention for its promising biological activities, particularly in targeting specific kinase pathways implicated in various diseases.

One of the key findings from recent research is the compound's selective inhibition of certain protein kinases, which play critical roles in cell proliferation and survival. In vitro and in vivo studies have demonstrated that 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide exhibits potent inhibitory effects against these kinases, with IC50 values in the nanomolar range. This suggests its potential applicability in oncology, where dysregulated kinase activity is a hallmark of many cancers.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis and cell cycle arrest in cancer cell lines. These effects are mediated through the modulation of downstream signaling pathways, including the PI3K/AKT and MAPK/ERK cascades. Such findings underscore the compound's potential as a multi-targeted therapeutic agent, capable of addressing the complexity of cancer biology.

In addition to its anticancer properties, 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide has also shown promise in the treatment of inflammatory and autoimmune disorders. Preclinical studies have indicated its efficacy in reducing pro-inflammatory cytokine production and attenuating immune cell activation. These effects are attributed to its interference with key signaling molecules involved in immune response regulation.

The pharmacokinetic profile of the compound has been another focal point of recent research. Studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a reasonable safety profile in animal models. These attributes position the compound as a viable candidate for further clinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,2-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}-1H-imidazole-4-sulfonamide (CAS: 2034622-07-4) represents a compelling example of how innovative chemical design can yield potent and selective therapeutic agents. Its dual functionality in targeting both proliferative and inflammatory pathways highlights its versatility and potential impact on modern medicine. Future studies will be crucial in elucidating its full therapeutic potential and addressing any limitations for clinical use.